Cas no 2227767-44-2 (5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine)

• Product Name: 5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine
• CAS No: 2227767-44-2
• MF: C₇H₅BrFNO
• MW: 218.023104429245
• CID: 6283585
• PubChem ID: 165644100
• Update Time: 2025-11-06

5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine
• 2227767-44-2
• 5-bromo-2-fluoro-3-[(2R)-oxiran-2-yl]pyridine
• EN300-1909640

• Inchi： 1S/C7H5BrFNO/c8-4-1-5(6-3-11-6)7(9)10-2-4/h1-2,6H,3H2/t6-/m0/s1
• InChI Key： FSSIURQEANQBLU-LURJTMIESA-N
• SMILES： BrC1=CN=C(C(=C1)[C@@H]1CO1)F

Computed Properties

• Exact Mass: 216.95385g/mol
• Monoisotopic Mass: 216.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.4Ų

Additional information on 5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine

Recent Advances in the Study of 5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine (CAS: 2227767-44-2)

The compound 5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine (CAS: 2227767-44-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This epoxide-containing pyridine derivative is being explored for its unique reactivity and biological activity, particularly in the context of covalent inhibitor design and targeted therapies. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, shedding light on its promising pharmacological properties.

One of the key areas of interest is the compound's role as a versatile intermediate in the synthesis of more complex molecules. Researchers have developed efficient synthetic routes to produce 5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine with high enantiomeric purity, which is crucial for its application in chiral drug development. The presence of both the epoxide and halogenated pyridine moieties offers multiple sites for further chemical modifications, making it a valuable building block in medicinal chemistry.

In terms of biological activity, preliminary studies suggest that 5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine exhibits selective reactivity with certain biological nucleophiles, particularly cysteine residues in target proteins. This property has been exploited in the design of covalent inhibitors for various disease-relevant targets, including kinases and other enzymes involved in signaling pathways. Recent publications have demonstrated its utility in developing inhibitors with improved selectivity and potency profiles compared to traditional reversible inhibitors.

Structural biology studies utilizing X-ray crystallography and cryo-EM have provided insights into the molecular interactions of this compound with its protein targets. These structural analyses reveal how the compound's unique stereochemistry and electronic properties contribute to its binding mode and reactivity. Such detailed understanding is facilitating the rational design of next-generation therapeutics based on this scaffold.

From a therapeutic perspective, derivatives of 5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine are being investigated for various applications, including oncology, infectious diseases, and inflammatory disorders. Recent preclinical studies have shown promising results in animal models, particularly in cancer treatment where these compounds demonstrate potent anti-proliferative effects against certain tumor cell lines while showing minimal toxicity to normal cells.

The compound's stability and pharmacokinetic properties have also been subjects of recent investigations. Advanced formulation strategies are being developed to address challenges related to its chemical stability and bioavailability. These developments are crucial for translating the compound's potential from bench to bedside.

Looking forward, researchers anticipate that 5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine and its derivatives will continue to play an important role in drug discovery efforts. Ongoing studies are exploring its application in targeted protein degradation strategies and as a warhead in PROTACs (proteolysis targeting chimeras). The compound's unique combination of structural features and reactivity makes it particularly suited for these emerging therapeutic modalities.

In conclusion, the growing body of research on 5-bromo-2-fluoro-3-(2R)-oxiran-2-ylpyridine (CAS: 2227767-44-2) highlights its significant potential in pharmaceutical development. As synthetic methodologies improve and our understanding of its biological interactions deepens, this compound is poised to contribute to the development of novel therapeutic agents addressing unmet medical needs across multiple disease areas.